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Compound of Interest |

Compound Name: (25RS)-26-Hydroxycholesterol-d4
Cat. No.: B12407602
Get Quote

(25RS)-26-Hydroxycholesterol-d4 is a deuterated form of 26-hydroxycholesterol, an
important oxysterol involved in cholesterol homeostasis and bile acid synthesis. Its primary
application in research is as a highly reliable internal standard for the accurate quantification of
endogenous 26-hydroxycholesterol and other related oxysterols in biological matrices using
mass spectrometry. This technical guide provides an in-depth overview of its chemical
structure, properties, synthesis, and applications for researchers, scientists, and drug
development professionals.

Chemical Structure and Properties

(25RS)-26-Hydroxycholesterol-d4 is a synthetic cholesterol derivative where four hydrogen
atoms have been replaced by deuterium. This isotopic labeling provides a distinct mass
difference from its endogenous counterpart, allowing for its use as an internal standard in mass
spectrometry-based analytical methods.

Table 1: Chemical and Physical Properties of (25RS)-26-Hydroxycholesterol-d4
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Property

Value

Source

Chemical Name

(3S,8S,9S,10R,13R,14S,17R)-
10,13-dimethyl-17-
[(2R)-5,5,7,7-tetradeuterio-7-
hydroxy-6-methylheptan-2-
yl]-2,3,4,7,8,9,11,12,14,15,16,
17-dodecahydro-1H-

cyclopenta]a]phenanthren-3-ol

[1]

Molecular Formula C27D4H4202 [2]

Molecular Weight 406.68 g/mol [31[4]
Not available for the

CAS Number deuterated form. The [31[5]
unlabeled form is 13095-61-9.

Appearance Crystalline solid [6]
Soluble in organic solvents
such as ethanol and

Solubility dimethylformamide (DMF). [6]

Sparingly soluble in aqueous
buffers.

Storage Conditions

Store refrigerated at -20°C.

[3][5]

Stability

Stable under recommended
storage conditions. Should be
re-analyzed for chemical purity

after three years.

[3]05]

Isotopic Purity

Typically =98 atom % D

[3]

Synthesis

The synthesis of (25RS)-26-Hydroxycholesterol-d4 is not extensively detailed in a single
source but can be inferred from the established synthesis of its unlabeled counterpart and
general methods for deuterium labeling of steroids. A common starting material for the
synthesis of 26-hydroxycholesterol is diosgenin.[7][8][9] The introduction of deuterium can be
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achieved during the synthesis process, for instance, through a modified Clemmensen
reduction, which allows for the incorporation of deuterium into the side chain.[10]

Representative Synthetic Workflow

Modified Clemmensen Reduction

with deuterated reagents,

Further synthetic steps
deoxygenation, deprotecti

Deuterated Intermediate

Click to download full resolution via product page

Caption: General synthetic workflow for (25RS)-26-Hydroxycholesterol-d4.

Experimental Protocols

General Protocol for Quantification of 26-
Hydroxycholesterol using (25RS)-26-
Hydroxycholesterol-d4 as an Internal Standard by LC-
MS/MS

This protocol provides a general framework for the analysis of 26-hydroxycholesterol in plasma.
Optimization will be required for specific instrumentation and matrices.

1. Sample Preparation:
e Materials:

o Plasma samples

[¢]

(25RS)-26-Hydroxycholesterol-d4 internal standard solution (in ethanol)

[e]

Antioxidant solution (e.g., butylated hydroxytoluene (BHT) in ethanol)

o

Ice-cold acetone or acetonitrile for protein precipitation

Solvents for solid-phase extraction (SPE) if required (e.g., hexane, ethyl acetate)

[¢]

e Procedure:
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o To a 1.5 mL microcentrifuge tube, add 100 pL of plasma.

o Add 10 puL of the antioxidant solution to prevent auto-oxidation of cholesterol and its
metabolites.

o Spike the sample with a known amount of (25RS)-26-Hydroxycholesterol-d4 internal
standard solution.

o Add 500 pL of ice-cold acetone or acetonitrile to precipitate proteins. Vortex vigorously.
o Incubate at -20°C for 20 minutes to enhance protein precipitation.

o Centrifuge at 14,000 x g for 10 minutes at 4°C.

o Transfer the supernatant to a new tube.

o Dry the supernatant under a gentle stream of nitrogen.

o Reconstitute the dried extract in 100 pL of the initial mobile phase for LC-MS/MS analysis.

Experimental Workflow for Sample Preparation
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Caption: Workflow for plasma sample preparation for oxysterol analysis.

2. LC-MS/MS Parameters:

¢ Liguid Chromatography (LC):

o Column: A C18 reversed-phase column is commonly used.
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o Mobile Phase A: Water with 0.1% formic acid.
o Mobile Phase B: Acetonitrile/Methanol (1:1, v/v) with 0.1% formic acid.

o Gradient: A suitable gradient from a lower to a higher percentage of mobile phase B to
elute the analytes.

o Flow Rate: Typically 0.3-0.5 mL/min.

o Column Temperature: 40°C.

e Mass Spectrometry (MS):
o lonization Mode: Electrospray lonization (ESI) in positive mode.
o Detection Mode: Multiple Reaction Monitoring (MRM).

o MRM Transitions: These need to be optimized for the specific instrument. Representative
transitions are:

» 26-Hydroxycholesterol (unlabeled): Precursor ion [M+H-H20]* — Product ion

» (25RS)-26-Hydroxycholesterol-d4: Precursor ion [M+H-H20]* — Product ion (with a
+4 Da shift from the unlabeled precursor).

Table 2: Representative MRM Transitions

Analyte Precursor lon (m/z) Product lon (m/z)

26-Hydroxycholesterol 385.3 (Instrument dependent)

(25RS)-26-Hydroxycholesterol-

da 389.3 (Instrument dependent)

Signaling and Metabolic Pathways

(25RS)-26-Hydroxycholesterol-d4 itself is not biologically active in the same way as its
endogenous counterpart. However, understanding the pathways of unlabeled 26-
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hydroxycholesterol is crucial for interpreting the results of quantitative studies using the
deuterated standard.

Bile Acid Synthesis Pathway

26-Hydroxycholesterol is a key intermediate in the "acidic" or "alternative™ pathway of bile acid
synthesis.[7] This pathway is initiated by the mitochondrial enzyme sterol 27-hydroxylase
(CYP27A1), which hydroxylates cholesterol at the C26 position.[1][7] The resulting 26-
hydroxycholesterol is then further metabolized in the liver to form primary bile acids, cholic acid

Cholesterol

and chenodeoxycholic acid.

(25R)-26-Hydroxycholesterol

YP27A1

3[B-Hydroxy-5-cholestenoic acid

Multiple Steps
(in Liver)

. )

Click to download full resolution via product page

Caption: The acidic pathway of bile acid synthesis.

Liver X Receptor (LXR) Activation

26-Hydroxycholesterol is an endogenous ligand for Liver X Receptors (LXRs), which are
nuclear receptors that play a critical role in regulating cholesterol, fatty acid, and glucose
homeostasis.[11][12] Upon binding of 26-hydroxycholesterol, LXR forms a heterodimer with the
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Retinoid X Receptor (RXR). This complex then binds to LXR response elements (LXRES) in the
promoter regions of target genes, modulating their transcription.[13][14] This leads to the
expression of genes involved in reverse cholesterol transport, such as ABCA1 and ABCGL1.[11]

[26—HydroxycholesteroD

LXR/RXR
Heterodimer

(on DNA)

Promotes Transcription

Click to download full resolution via product page

Caption: LXR activation by 26-Hydroxycholesterol.

Conclusion

(25RS)-26-Hydroxycholesterol-d4 is an indispensable tool for researchers studying the roles
of oxysterols in health and disease. Its use as an internal standard enables the precise and
accurate quantification of endogenous 26-hydroxycholesterol, providing valuable insights into
the regulation of cholesterol metabolism, bile acid synthesis, and LXR-mediated signaling
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pathways. The methodologies and data presented in this guide offer a comprehensive resource

for the effective utilization of this important research compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [(25RS)-26-Hydroxycholesterol-d4: A Technical Guide for
Researchers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12407602/docs#25rs-26-hydroxycholesterol-d4-a-
technical-guide-for-researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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